Cas no 206761-70-8 (4-(3,4-Methylenedioxybenzyl)-3-thiosemicarbazide)

• Product Name: 4-(3,4-Methylenedioxybenzyl)-3-thiosemicarbazide
• CAS No: 206761-70-8
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• MDL: MFCD00060506
• CID: 254511
• PubChem ID: 1810732
• Update Time: 2025-04-19

4-(3,4-Methylenedioxybenzyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(1,3-benzodioxol-5-ylmethyl)-
• 1-amino-3-(1,3-benzodioxol-5-ylmethyl)thiourea
• 4-(3,4-Methylenedioxybenzyl)-3-thioseMicarbazide
• HMS1786I02
• HMS2569B06
• CS-0213112
• N-[(2H-1,3-Benzodioxol-5-yl)methyl]hydrazinecarbothioamide
• FT-0682102
• N-(Benzo[d][1,3]dioxol-5-ylmethyl)hydrazinecarbothioamide
• EN300-04153
• SR-01000039630-1
• SMR000264046
• MFCD00060506
• AKOS008966839
• Z56887597
• CHEMBL1537770
• SB86161
• 3-amino-1-[(1,3-dioxaindan-5-yl)methyl]thiourea
• MLS000409005
• SR-01000039630
• 1-azanyl-3-(1,3-benzodioxol-5-ylmethyl)thiourea
• BS-22022
• N-(1,3-Benzodioxol-5-ylmethyl)hydrazinecarbothioamide
• A814801
• 206761-70-8
• DTXSID10365253
• 1-amino-3-(1, 3-benzodioxol-5-ylmethyl)thiourea
• Hydrazinecarbothioamide, N-(1,3-benzodioxol-5-ylmethyl)-
• 3-amino-1-(2H-1,3-benzodioxol-5-ylmethyl)thiourea
• G29056
• 4-(3,4-Methylenedioxybenzyl)-3-thiosemicarbazide

• MDL： MFCD00060506
• Inchi： 1S/C9H11N3O2S/c10-12-9(15)11-4-6-1-2-7-8(3-6)14-5-13-7/h1-3H,4-5,10H2,(H2,11,12,15)
• InChI Key： QDNGFJROOVPDTK-UHFFFAOYSA-N
• SMILES： S=C(NN)NCC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 225.05700
• Monoisotopic Mass: 225.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 158 °C
• Boiling Point: 391.0±52.0 °C at 760 mmHg
• Flash Point: 190.3±30.7 °C
• Refractive Index: 1.674
• PSA: 100.63000
• LogP: 1.73520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3,4-Methylenedioxybenzyl)-3-thiosemicarbazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)